Cas no 473733-22-1 ((1R)-1-(5-methylfuran-2-yl)ethan-1-amine)

(1R)-1-(5-methylfuran-2-yl)ethan-1-amine structure
473733-22-1 structure
Product Name:(1R)-1-(5-methylfuran-2-yl)ethan-1-amine
CAS No:473733-22-1
MF:C7H11NO
MW:125.168341875076
MDL:MFCD12760079
CID:2084229
PubChem ID:7047671
Update Time:2024-02-29

(1R)-1-(5-methylfuran-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (aR)-a,5-dimethyl-2-Furanmethanamine
    • (1R)-1-(5-METHYLFURAN-2-YL)ETHAN-1-AMINE
    • SCHEMBL12261684
    • Y12181
    • (1R)-1-(5-methylfuran-2-yl)ethanamine
    • EN300-89275
    • 473733-22-1
    • [R,(+)]-alpha,5-Dimethyl-2-furanmethanamine
    • (R)-1-(5-METHYLFURAN-2-YL)ETHAN-1-AMINE
    • AKOS011389187
    • (R)-1-(5-Methylfuran-2-yl)ethanamine
    • (1R)-1-(5-methylfuran-2-yl)ethan-1-amine
    • MDL: MFCD12760079
    • Inchi: 1S/C7H11NO/c1-5-3-4-7(9-5)6(2)8/h3-4,6H,8H2,1-2H3/t6-/m1/s1
    • InChI Key: XEWUTPKFVOPDCL-ZCFIWIBFSA-N
    • SMILES: O1C(C)=CC=C1[C@@H](C)N

Computed Properties

  • Exact Mass: 125.084063974g/mol
  • Monoisotopic Mass: 125.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 39.2Ų

(1R)-1-(5-methylfuran-2-yl)ethan-1-amine Pricemore >>

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